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Compound of Interest

Compound Name: 4-Morpholinecarbonyl! chloride

Cat. No.: B047336

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemical reagents is paramount. This document provides immediate, essential safety protocols
and logistical plans for the use of 4-Morpholinecarbonyl chloride (CAS No: 15159-40-7), a
compound recognized for its utility in organic synthesis and its potential hazards.[1][2]
Adherence to these guidelines is critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Classification

4-Morpholinecarbonyl chloride is classified as a hazardous substance with the following
primary concerns:

Skin Irritation (Category 2): Causes skin irritation.[3][4]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3][4]

Carcinogenicity (Category 2): Suspected of causing cancer.[3][4]

Reactivity: Reacts violently with water.[3][5] It may also be corrosive to metals.[6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Morpholinecarbonyl chloride is
provided in the table below for easy reference.
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Property Value

Molecular Formula C5HBCINO2

Molecular Weight 149.58 g/mol [3]

Appearance Clear colorless to light yellow liquid[3]
Boiling Point 137-138 °C / 33 mmHg (lit.)[3]
Density 1.282 g/mL at 25 °C (lit.)[3]

Flash Point 113 °C (235.4 °F) - closed cup
Refractive Index n20/D 1.498 (lit.)[3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 4-Morpholinecarbonyl chloride is crucial to minimize
exposure and prevent incidents. The following workflow outlines the necessary steps from
preparation to post-handling procedures.

Workflow for Handling 4-Morpholinecarbonyl Chioride

Preparation Handling Post-Handling & Disposal

Review SDS mumg Don PPE Prepare Fume Hood Begin Work ‘ Dispense Chemical Perform Reaction Close Container Complete Work ‘ Decontaminate Work Area Doff PPE g Dispose of Waste

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages of handling 4-Morpholinecarbonyl chloride.

Preparation

» Review the Safety Data Sheet (SDS): Before handling, thoroughly read and understand the
SDS for 4-Morpholinecarbonyl chloride.[3]
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o Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table
below.

e Engineering Controls: All work must be conducted in a well-ventilated chemical fume hood.
[1] Ensure that an eyewash station and safety shower are readily accessible.[7]

Handling

o Dispensing: Handle in minimal quantities.[1] Use only in an atmosphere of inert gas to
prevent reaction with moisture. Keep the container tightly closed when not in use.[3]

o Reaction Setup: When setting up reactions, ensure all glassware is dry to avoid violent
reactions with water.

e Avoid Inhalation and Contact: Avoid breathing fumes and prevent contact with skin, eyes,
and clothing.[3]

Post-Handling

o Decontamination: Thoroughly wash hands and any exposed skin after handling.[3]
Decontaminate the work area and any equipment used.

» Doffing PPE: Remove PPE carefully to avoid cross-contamination.

Personal Protective Equipment (PPE)

The following table summarizes the mandatory PPE for handling 4-Morpholinecarbonyl
chloride.
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Body Part

Protection

Specification

Eyes/Face

Safety Goggles, Face Shield

Chemical splash-resistant

safety glasses or goggles with
side protection are required. A
face shield may be necessary

for certain operations.[3]

Skin

Gloves, Lab Coat

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[3][7]

Respiratory

Respirator

If engineering controls are
insufficient, use a NIOSH- or
CEN-certified respirator.[1][3]

Footwear

Closed-toed Shoes

At a minimum, wear a
laboratory coat and close-toed

footwear.[3]

Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

provide oxygen and seek medical aid.[3]

Immediately flush the skin with running water for
. at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.[3]

Immediately flush open eyes with running water
Eye Contact for at least 15 minutes. Seek immediate medical

attention.[3]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

aid.[3]

In case of a spill, prevent further leakage if it is safe to do so. Absorb the spill with inert material
and place it into a suitable disposal container.[3] Do not let the product enter drains or
waterways.[3]

Disposal Plan

Proper disposal of 4-Morpholinecarbonyl chloride and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult
state and local regulations for complete and accurate classification.[3]

» Disposal Method: Dispose of the contents and container to an approved waste disposal
plant.[3][6] Do not reuse empty containers.[3]

o Contaminated Clothing: Take off contaminated clothing and wash it before reuse.[3] If heavily
contaminated, dispose of it as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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